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Compound of Interest

Compound Name: RS 67506 hydrochloride

Cat. No.: B1662567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: RS 67506 hydrochloride is a potent and selective partial agonist for the 5-HT4

receptor, with a pKi of 8.8 at 5-HT4 sites in the guinea pig striatum.[1] It demonstrates

significantly lower affinity for other serotonin receptors (5-HT1A, 1D, 2A, 2C), dopamine

receptors (D1, D2), and muscarinic receptors (M1-3). This selectivity makes it a valuable tool in

neuro-related research, particularly for elucidating the physiological roles of the 5-HT4 receptor

in the central nervous system and the gastrointestinal tract.[1][2] As a G-protein coupled

receptor (GPCR) agonist, its mechanism of action involves the activation of downstream

signaling cascades.[1]

Proper dissolution and handling of RS 67506 hydrochloride are critical for ensuring

experimental reproducibility and accuracy. This document provides a detailed protocol for its

dissolution, storage, and handling for experimental use.

Physicochemical and Solubility Data
Quantitative data for RS 67506 hydrochloride is summarized below.
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Property Value Reference

Molecular Formula C18H28ClN3O4S.HCl

Molecular Weight 454.41 g/mol

CAS Number 168986-61-6

Solubility in Water Soluble up to 80 mM

Solubility in DMSO

Expected to be highly soluble;

requires empirical testing for

high concentrations.

Solubility in Ethanol
Expected to be soluble;

requires empirical testing.

Storage (Solid) Store at Room Temperature

Signaling Pathway and Mechanism of Action
RS 67506 acts as a partial agonist at the 5-HT4 receptor. This receptor is coupled to a

stimulatory G-protein (Gs), which, upon activation, stimulates adenylyl cyclase to increase the

intracellular concentration of cyclic AMP (cAMP). This cascade leads to the activation of Protein

Kinase A (PKA) and subsequent modulation of downstream cellular processes.
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Fig. 1: Signaling pathway of the 5-HT4 receptor agonist RS 67506.

Experimental Protocols
Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information.[3]

Materials and Equipment
RS 67506 hydrochloride (solid powder)

Sterile, deionized water or sterile phosphate-buffered saline (PBS)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, 200 proof

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Bath sonicator (optional, for aiding dissolution)

Calibrated pipettes and sterile tips

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing a stock solution of RS 67506
hydrochloride.
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Fig. 2: General workflow for preparing RS 67506 hydrochloride stock solution.

Detailed Protocol for Stock Solution Preparation (e.g., 10
mM in Water)
This protocol provides an example for preparing a 10 mM stock solution. Adjust calculations

accordingly for different concentrations.
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Calculation:

The molecular weight of RS 67506 hydrochloride is 454.41 g/mol .

To make a 10 mM (0.010 mol/L) solution, you need 4.5441 mg per 1 mL of solvent.

Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular

Weight ( g/mol ) / 1000.

Example for 5 mL of 10 mM solution: Mass = 5 mL × 10 mM × 454.41 / 1000 = 22.72 mg.

Weighing:

Accurately weigh the calculated amount of RS 67506 hydrochloride powder using a

calibrated analytical balance.

Transfer the powder to a sterile conical tube or vial appropriate for the final volume.

Dissolution:

Add approximately 80% of the final desired volume of the selected solvent (e.g., 4 mL of

sterile water for a final volume of 5 mL).

Vortex the solution vigorously for 30-60 seconds.

If the solid does not fully dissolve, sonicate the vial in a bath sonicator for 5-10 minutes.

Gentle warming to 37°C can also aid dissolution in aqueous buffers.

Once the compound is fully dissolved, add the remaining solvent to reach the final desired

volume (e.g., add the final 1 mL of water). Vortex briefly to ensure homogeneity.

Protocol for Preparing Working Solutions
Working solutions for cell culture or other experiments should be prepared fresh from the stock

solution by serial dilution.

For Aqueous Buffers (e.g., cell culture media): If the stock solution is in water, it can be

directly diluted into the experimental buffer or media.
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For DMSO Stocks: When using a DMSO stock, ensure the final concentration of DMSO in

the experimental medium is low (typically <0.5%) to avoid solvent-induced artifacts. First,

dissolve the compound in DMSO, then dilute with the aqueous buffer of choice.

Storage and Stability
Solid Compound: Store the solid, powdered form of RS 67506 hydrochloride at room

temperature in a dry, sealed container.

Stock Solutions:

It is recommended to prepare fresh solutions for each experiment.[3]

If storage is necessary, aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.

For long-term storage, solutions prepared in anhydrous DMSO can be stored at -20°C for

up to one month or -80°C for up to six months. Aqueous solutions are less stable and

should be used promptly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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